Cas no 1261441-47-7 (1-Bromo-3-(difluoromethoxy)-5-nitrobenzene)

• Product Name: 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene
• CAS No: 1261441-47-7
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4583587
• PubChem ID: 67053560
• Update Time: 2025-06-08

1-Bromo-3-(difluoromethoxy)-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3-(DIFLUOROMETHOXY)-5-NITROBENZENE
• Benzene,1-bromo-3-(difluoromethoxy)-5-nitro-
• 3-Bromo-5-(difluoromethoxy)nitrobenzene
• EN300-4995234
• AS-38329
• 1261441-47-7
• AKOS027254434
• DS-021541
• SCHEMBL1494632
• CS-0157691
• MFCD18390953
• 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene

• Inchi： 1S/C7H4BrF2NO3/c8-4-1-5(11(12)13)3-6(2-4)14-7(9)10/h1-3,7H
• InChI Key： OOWPZKIOAPIRQZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OC(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.93426g/mol
• Monoisotopic Mass: 266.93426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene

Introduction to 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene (CAS No. 1261441-47-7)

1-Bromo-3-(difluoromethoxy)-5-nitrobenzene (CAS No. 1261441-47-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of bromine, difluoromethoxy, and nitro functional groups, which endow it with a range of interesting chemical properties and potential biological activities.

The molecular structure of 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene consists of a benzene ring substituted with a bromine atom at the 1-position, a difluoromethoxy group at the 3-position, and a nitro group at the 5-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it a valuable intermediate in various synthetic pathways.

In recent years, 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene has gained attention in the pharmaceutical industry due to its potential as a building block for the synthesis of novel drugs. The difluoromethoxy group is particularly noteworthy for its ability to modulate biological activity and improve drug-like properties such as solubility and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of potent inhibitors for specific enzymes involved in cancer pathways.

The bromine atom in 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene provides an additional handle for further functionalization through various substitution reactions. This versatility is crucial for optimizing the pharmacological properties of drug candidates during lead optimization stages. Additionally, the nitro group can be reduced to an amino group, opening up opportunities for further derivatization and the creation of diverse chemical libraries.

Beyond pharmaceutical applications, 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has shown that compounds with similar structures can enhance device performance by improving charge transport and stability.

The synthesis of 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the bromine, difluoromethoxy, and nitro groups onto a benzene ring. Advanced synthetic methods, such as transition-metal-catalyzed reactions and electrophilic aromatic substitution, have been employed to optimize these processes.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include working under well-ventilated conditions and using appropriate personal protective equipment (PPE). The compound should be stored in a cool, dry place away from incompatible materials.

The ongoing research into 1-Bromo-3-(difluoromethoxy)-5-nitrobenzene continues to uncover new applications and improve our understanding of its properties. As a result, this compound remains an important tool for chemists and researchers working in diverse fields such as medicinal chemistry, materials science, and organic synthesis.